Cas no 2228503-05-5 (4-(2-bromopropyl)-2-fluoro-1-(trifluoromethyl)benzene)

• Product Name: 4-(2-bromopropyl)-2-fluoro-1-(trifluoromethyl)benzene
• CAS No: 2228503-05-5
• MF: C₁₀H₉BrF₄
• MW: 285.07607626915
• CID: 5978477
• PubChem ID: 165697531
• Update Time: 2025-06-09

4-(2-bromopropyl)-2-fluoro-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromopropyl)-2-fluoro-1-(trifluoromethyl)benzene
• 2228503-05-5
• EN300-1943023

• Inchi： 1S/C10H9BrF4/c1-6(11)4-7-2-3-8(9(12)5-7)10(13,14)15/h2-3,5-6H,4H2,1H3
• InChI Key： LTFXBDLXXLQVCO-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(C(F)(F)F)=C(C=1)F

Computed Properties

• Exact Mass: 283.98238g/mol
• Monoisotopic Mass: 283.98238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 4-(2-bromopropyl)-2-fluoro-1-(trifluoromethyl)benzene

4-(2-Bromopropyl)-2-Fluoro-1-(Trifluoromethyl)Benzene: A Comprehensive Overview

The compound 4-(2-bromopropyl)-2-fluoro-1-(trifluoromethyl)benzene, identified by the CAS number 2228503-05-5, is a highly specialized aromatic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile applications and intriguing reactivity. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with this compound.

The molecular structure of 4-(2-bromopropyl)-2-fluoro-1-(trifluoromethyl)benzene consists of a benzene ring substituted with three distinct groups: a trifluoromethyl group at position 1, a fluoro group at position 2, and a 2-bromopropyl group at position 4. The presence of these substituents imparts unique electronic and steric effects on the benzene ring, making it an ideal candidate for various chemical transformations. The trifluoromethyl group, being an electron-withdrawing group, enhances the electrophilic substitution reactivity of the ring. Similarly, the fluoro group contributes to the overall stability and reactivity of the molecule. The 2-bromopropyl group introduces a bromine atom at a distance from the aromatic ring, which can serve as a leaving group in substitution reactions.

Recent studies have focused on the synthesis of this compound through innovative routes that leverage modern catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the carbon-bromine bond in the 2-bromopropyl substituent. These methods not only enhance the yield but also reduce environmental impact compared to traditional synthesis techniques. Additionally, advancements in fluorination chemistry have enabled precise control over the substitution pattern on the benzene ring, ensuring high purity and consistency in the final product.

The applications of 4-(2-bromopropyl)-2-fluoro-1-(trifluoromethyl)benzene span across multiple disciplines. In materials science, this compound serves as a building block for constructing advanced polymers and materials with tailored electronic properties. Its bromine-containing substituent facilitates controlled radical polymerization processes, leading to materials with enhanced thermal stability and mechanical strength. In pharmacology, this compound has been explored as a potential lead molecule in drug discovery programs targeting various diseases. The trifluoromethyl group imparts lipophilicity to the molecule, which is crucial for drug absorption and bioavailability.

Moreover, recent research has highlighted the potential of this compound in energy storage technologies. By incorporating it into electrode materials for lithium-ion batteries, scientists have observed improved charge-discharge efficiency and cycle stability. The unique electronic configuration of this compound allows for efficient electron transfer processes at the electrode-electrolyte interface.

In terms of environmental considerations, researchers have investigated the biodegradation pathways of 4-(2-bromopropyl)-2-fluoro-1-(trifluoromethyl)benzene. Studies indicate that under specific microbial conditions, this compound undergoes partial degradation through hydrolytic cleavage of the carbon-bromine bond. However, further research is required to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 4-(2-bromopropyl)-2-fluoro-1-(trifluoromethyl)benzene, CAS number 2228503-05-5, stands as a remarkable example of how advanced synthetic methods and interdisciplinary research can lead to innovative chemical compounds with wide-ranging applications. As scientific understanding continues to evolve, this compound is poised to play an even more significant role in shaping future technological advancements.